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Compound of Interest

Compound Name: Disperse Yellow 232

Cat. No.: B139963

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the sublimation fastness of Disperse Yellow 232
against other commercially available disperse yellow dyes. The information presented herein is
intended to assist researchers and scientists in selecting the appropriate dye for applications
where high-temperature processing is a critical factor. All data is supported by standardized
experimental protocols.

Comparative Analysis of Sublimation Fasthess

The sublimation fastness of disperse dyes is a crucial parameter, particularly for textiles that
undergo high-temperature treatments such as heat setting, pleating, or transfer printing.[1][2]
Poor sublimation fastness can lead to color changes, staining of adjacent materials, and a
decrease in the overall quality of the final product.[1][2] This section provides a quantitative
comparison of the sublimation fastness of Disperse Yellow 232 and selected alternatives. The
data is rated on a scale of 1 to 5, where 5 indicates the highest fastness.
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Sublimation
Fastness Rating
Dye Name C.l. Name CAS Number
(ISO 105-P01 /
AATCC 117)
Disperse Yellow 232 - 35773-43-4 Ironing Fastness: 4-5*
Disperse Yellow 54 Yellow 54 12223-85-7 4[3]
Disperse Yellow 119 Yellow 119 57308-41-5 4-5[4]
Disperse Yellow 211 Yellow 211 86836-02-4 3-4[5]

*Note: A specific sublimation fastness rating for Disperse Yellow 232 was not readily available
in the reviewed literature. The provided rating is for ironing fastness, which is a closely related
property indicative of resistance to heat.

Experimental Protocol: Sublimation Fastnhess
Testing

The following protocol is a generalized procedure based on the internationally recognized
standards AATCC Test Method 117 and ISO 105-P01 for determining the colorfastness to
sublimation of textiles.[1][6][7][8]

1. Apparatus and Materials:

Heating device (sublimation tester or scorch tester) capable of maintaining a specified
temperature with controlled pressure.[7]

White bleached cotton or polyester fabric for staining assessment.

Grey Scale for assessing color change and staining.

Dyed textile specimen (4 cm x 10 cm).[1]

2. Procedure:
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e Specimen Preparation: A specimen of the dyed textile is prepared. A piece of the undyed
white fabric is placed in contact with the dyed specimen.

o Testing Conditions: The composite specimen (dyed fabric and white fabric) is placed in the
heating device. The test is typically conducted at three different temperatures: 150°C, 180°C,
and 210°C, for 30 seconds.[1] The specific temperature and time can be adjusted based on
the end-use requirements of the textile.

o Evaluation:

o Color Change: After the heat treatment, the change in the color of the original dyed
specimen is assessed by comparing it with an untreated sample using the Grey Scale for
Color Change.

o Staining: The degree of color transfer from the dyed specimen to the adjacent white fabric
is evaluated using the Grey Scale for Staining.

e Rating: The color change and staining are rated on a scale from 1 (poor) to 5 (excellent).

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
sublimation fastness of a disperse dye.
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Caption: Experimental workflow for sublimation fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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